Cas no 885460-72-0 (1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine)

1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine is a specialized aromatic diamine compound featuring a butyl substituent and a pyrrolidine sulfonyl group. Its molecular structure combines a benzene-1,2-diamine core with functional modifications that enhance its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The presence of the sulfonyl group improves solubility and stability, while the butyl chain may influence lipophilicity, making it suitable for tailored chemical transformations. This compound is particularly valuable in the development of heterocyclic systems and as a precursor for sulfonamide-based derivatives. Its well-defined structure allows for precise modifications in medicinal chemistry and material science research.
1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine structure
885460-72-0 structure
Product Name:1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine
CAS No:885460-72-0
MF:C14H23N3O2S
MW:297.416321992874
CID:3107410
PubChem ID:3864784
Update Time:2025-06-13

1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N-[2-amino-4-(pyrrolidin-1-ylsulfonyl)phenyl]-N-butylamine
    • Z56347519
    • N1-Butyl-4-(pyrrolidin-1-ylsulfonyl)benzene-1,2-diamine
    • 1-N-butyl-4-pyrrolidin-1-ylsulfonylbenzene-1,2-diamine
    • 885460-72-0
    • N1-butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine
    • AKOS000117357
    • EN300-10687
    • 1-N-butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine
    • 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine
    • Inchi: 1S/C14H23N3O2S/c1-2-3-8-16-14-7-6-12(11-13(14)15)20(18,19)17-9-4-5-10-17/h6-7,11,16H,2-5,8-10,15H2,1H3
    • InChI Key: BZGGAHXAKOSYGK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)N)NCCCC)(N1CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 297.15109816Da
  • Monoisotopic Mass: 297.15109816Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 83.8Ų

1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine Security Information

1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine Pricemore >>

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1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine
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TRC
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Additional information on 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine

Comprehensive Overview of 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine (CAS No. 885460-72-0)

1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine, with the CAS number 885460-72-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a butyl group, a pyrrolidine sulfonyl moiety, and a benzene diamine core. Its structural complexity makes it a valuable intermediate in the synthesis of novel therapeutic agents and functional materials.

The compound's pyrrolidine-1-sulfonyl group is particularly noteworthy, as sulfonamide derivatives are widely explored for their bioactivity. Researchers are increasingly focusing on sulfonamide-based compounds due to their potential applications in drug discovery, particularly in targeting enzymes and receptors. The 1,2-diamine segment further enhances its reactivity, enabling diverse chemical modifications for tailored applications.

In recent years, the demand for high-purity chemical intermediates like 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine has surged, driven by advancements in precision medicine and custom synthesis. Laboratories and pharmaceutical companies frequently search for reliable suppliers of this compound, emphasizing the need for stringent quality control and detailed analytical data (e.g., HPLC, NMR).

From an industrial perspective, the compound's stability and solubility properties are critical for scaling up production. Its butyl chain contributes to improved lipophilicity, which is advantageous in formulations requiring enhanced membrane permeability. This attribute aligns with current trends in drug delivery optimization, a hot topic in pharmaceutical sciences.

Environmental and safety considerations are also paramount when handling 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain its integrity. These precautions resonate with the growing emphasis on green chemistry and sustainable laboratory practices.

In summary, 1-N-Butyl-4-(pyrrolidine-1-sulfonyl)benzene-1,2-diamine (CAS 885460-72-0) represents a versatile building block in modern chemistry. Its multifaceted applications—from drug development to material science—underscore its importance in research and industry. As innovation continues, this compound is poised to play a pivotal role in addressing complex scientific challenges.

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